Cas no 89239-75-8 (1H-Pyrazole-5-carboxamide, 3-methyl-4-nitro-1-propyl-)

1H-Pyrazole-5-carboxamide, 3-methyl-4-nitro-1-propyl- structure
89239-75-8 structure
Product Name:1H-Pyrazole-5-carboxamide, 3-methyl-4-nitro-1-propyl-
CAS No:89239-75-8
MF:C8H12N4O3
MW:212.205881118774
CID:607302
PubChem ID:54253679
Update Time:2025-04-19

1H-Pyrazole-5-carboxamide, 3-methyl-4-nitro-1-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide, 3-methyl-4-nitro-1-propyl-
    • 5-methyl-4-nitro-2-propylpyrazole-3-carboxamide
    • 3-Methyl-4-nitro-1-propyl-1H-pyrazole-5-carboxamide
    • 3-methyl-4-nitro-1-n-propylpyrazole-5-carboxamide
    • 89239-75-8
    • SCHEMBL10917161
    • DTXSID10710067
    • QYNNDXVLIVEGSC-UHFFFAOYSA-N
    • Inchi: 1S/C8H12N4O3/c1-3-4-11-7(8(9)13)6(12(14)15)5(2)10-11/h3-4H2,1-2H3,(H2,9,13)
    • InChI Key: QYNNDXVLIVEGSC-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C(C)=NN1CCC)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 212.09094026g/mol
  • Monoisotopic Mass: 212.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 107Ų

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